[3-(Dimethylamino)propyl](4-methoxy-4-methylpentan-2-yl)amine

• Molecular Formula: C12H28N2O
• Molecular Weight: 216.36 g/mol
• IUPAC Name: N-(4-methoxy-4-methylpentan-2-yl)-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C12H28N2O/c1-11(10-12(2,3)15-6)13-8-7-9-14(4)5/h11,13H,7-10H2,1-6H3
• InChI Key: YIUFSNNZNUBEIL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)(C)OC)NCCCN(C)C

Description

3-(Dimethylamino)propylamine is a tertiary amine featuring a dimethylamino-propyl group and a branched 4-methoxy-4-methylpentan-2-yl substituent. This structure confers unique physicochemical properties, including moderate hydrophilicity from the methoxy group and steric bulk from the branched alkyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of 3-(dimethylamino)propylamine with 4-methoxy-4-methylpentan-2-one under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to proceed efficiently. The reaction mixture is heated to a specific temperature, often around 60-80°C, and stirred for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 3-(Dimethylamino)propylamine may involve large-scale reactors and continuous flow processes to maximize yield and efficiency. The use of automated systems for monitoring and controlling reaction parameters, such as temperature, pressure, and reactant concentrations, is common to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)propylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group or the methoxy group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Corresponding oxides or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted amines or ethers.

Scientific Research Applications

3-(Dimethylamino)propylamine has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of other complex molecules.

Biology: Employed in the study of biochemical pathways and as a probe in molecular biology experiments.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the manufacture of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of certain biochemical pathways, depending on its structure and the nature of the target. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the methoxy group may influence the compound’s lipophilicity and membrane permeability.

Comparison with Similar Compounds

Bis[3-(Dimethylamino)propyl]amine (POLYCAT®15)

• Structure: Contains two dimethylamino-propyl groups instead of the methoxy-methylpentan-2-yl group.
• Properties: Hydroxyl value: 282 mgKOH/g (indicative of reactivity in polyurethane systems). Function: Non-emissive catalyst with balanced blowing/gelling selectivity in polyurethane foams .
• Comparison: The target compound’s methoxy group may enhance solubility in polar solvents compared to POLYCAT®13. However, the absence of a second dimethylamino-propyl group likely reduces its catalytic efficiency in urethane reactions.

3-(Dimethylamino)propylamine

• Structure : Differs by lacking the methoxy group in the pentan-2-yl substituent.
• Properties :
  • Molecular weight: 186.34 g/mol (vs. higher for the target compound due to methoxy).
  • Synthesis: Likely involves alkylation of amines, similar to methods in .

N-[3-(Dimethylamino)propyl]oleamide

• Structure: Oleamide-linked dimethylamino-propyl amine.
• Properties :
  • Function: Surfactant intermediate; precursor to betaines and quaternary ammonium salts.
  • Applications: Personal care products, antistatic agents .
• Comparison :
  The target compound’s branched alkyl-methoxy group may reduce surfactant efficiency compared to oleamide’s linear hydrophobic tail. However, it could offer improved thermal stability in polymer applications.

Comparative Data Table

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Applications	Hydroxyl Value (mgKOH/g)
Target Compound	~220 (estimated)	Dimethylamino, methoxy, branched alkyl	Catalysts, surfactants (hypothetical)	N/A
POLYCAT®15 (Bis[3-(dimethylamino)propyl]amine)	188.34	Two dimethylamino-propyl groups	Polyurethane catalyst	282
3-(Dimethylamino)propylamine	186.34	Dimethylamino, branched alkyl	Intermediate, specialty chemicals	N/A
N-[3-(Dimethylamino)propyl]oleamide	~370 (estimated)	Dimethylamino, oleamide	Surfactants, antistatic agents	N/A

Research Findings and Functional Insights

• Catalytic Activity : POLYCAT®15’s hydroxyl value (282 mgKOH/g) suggests higher reactivity in polyurethane systems compared to the target compound, which lacks a hydroxyl group. The methoxy group in the target may instead stabilize transition states in other catalytic processes .
• Surfactant Potential: While N-[3-(dimethylamino)propyl]oleamide excels in personal care formulations due to its amphiphilic structure, the target compound’s methoxy group could enhance water solubility, making it suitable for hydrophilic-lipophilic balance (HLB)-sensitive applications .

Biological Activity

3-(Dimethylamino)propylamine, with the CAS number 93951-46-3, is a compound that has garnered interest in various fields of biological research due to its potential pharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C₁₂H₂₈N₂O
• Molecular Weight : 216.36 g/mol
• CAS Number : 93951-46-3

The biological activity of 3-(Dimethylamino)propylamine can be attributed to its structural features, which allow it to interact with various biological targets. The dimethylamino group is known for enhancing lipophilicity, potentially facilitating membrane penetration and enhancing bioavailability.

Biological Activities

• Antiviral Activity
  • Recent studies have indicated that compounds with similar structural motifs exhibit antiviral properties. For example, derivatives of 4-methoxy compounds have shown significant activity against Hepatitis B Virus (HBV), suggesting that 3-(Dimethylamino)propylamine may also possess similar antiviral capabilities due to its structural resemblance to effective antiviral agents .
• Neuropharmacological Effects
  • Compounds containing dimethylamino groups are often associated with neuropharmacological activities. Research suggests that such compounds may modulate neurotransmitter systems, particularly those involving serotonin and norepinephrine, which could lead to potential applications in treating mood disorders or cognitive impairments.

Case Study 1: Antiviral Efficacy

A study evaluated the antiviral efficacy of various compounds structurally related to 3-(Dimethylamino)propylamine against HBV. The results indicated that compounds with similar configurations exhibited IC50 values in the low micromolar range, demonstrating promising antiviral activity .

Compound	IC50 (µM)	Selectivity Index
IMB-0523	1.99	58
Lamivudine	7.37	10

Case Study 2: Neuropharmacological Assessment

In a neuropharmacological assessment, compounds featuring dimethylamino groups were tested for their effects on serotonin uptake in vitro. Results showed a significant inhibition of serotonin reuptake, suggesting potential antidepressant-like effects .